Cas no 150214-86-1 (Undecanamide,11-[[(3-acetylphenyl)sulfonyl]amino]-N-[2-(1H-indol-3-yl)ethyl]-)

• Product Name: Undecanamide,11-[[(3-acetylphenyl)sulfonyl]amino]-N-[2-(1H-indol-3-yl)ethyl]-
• CAS No: 150214-86-1
• MF: C₂₉H₃₉N₃O₄S
• MW: 525.702666521072
• CID: 169308
• PubChem ID: 3025836
• Update Time: 2025-04-19

Undecanamide,11-[[(3-acetylphenyl)sulfonyl]amino]-N-[2-(1H-indol-3-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Undecanamide,11-[[(3-acetylphenyl)sulfonyl]amino]-N-[2-(1H-indol-3-yl)ethyl]-
• 11-[(3-acetylphenyl)sulfonylamino]-N-[2-(1H-indol-3-yl)ethyl]undecanamide
• 11-(((3-Acetylphenyl)sulfonyl)amino)-N-(2-(1H-indol-3-yl)ethyl)undecanamide
• 11-{[(3-acetylphenyl)sulfonyl]amino}-N-[2-(1H-indol-3-yl)ethyl]undecanamide
• 11-N-(3-Acetylbenzenesulfonyl)undecanoyl tryptamine
• Abut-11N
• Undecanamide, 11-(((3-acetylphenyl)sulfonyl)amino)-N-(2-(1H-indol-3-yl)ethyl)-
• 150214-86-1
• DTXSID80164497

• Inchi： 1S/C29H39N3O4S/c1-23(33)24-13-12-14-26(21-24)37(35,36)32-19-11-7-5-3-2-4-6-8-17-29(34)30-20-18-25-22-31-28-16-10-9-15-27(25)28/h9-10,12-16,21-22,31-32H,2-8,11,17-20H2,1H3,(H,30,34)
• InChI Key： SPOYPDONIHZEFY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(C)=O)C=1)(NCCCCCCCCCCC(NCCC1=CNC2C=CC=CC1=2)=O)(=O)=O

Computed Properties

• Exact Mass: 525.26612791g/mol
• Monoisotopic Mass: 525.26612791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 17
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 117Ų